Cas no 6750-25-0 (Cyclodeca[b]furan-2(3H)-one,3a,4,5,8,9,11a-hexahydro-4-hydroxy-6,10-dimethyl-3-methylene-,(3aR,4R,6E,10E,11aR)-)

• Product Name: Cyclodeca[b]furan-2(3H)-one,3a,4,5,8,9,11a-hexahydro-4-hydroxy-6,10-dimethyl-3-methylene-,(3aR,4R,6E,10E,11aR)-
• CAS No: 6750-25-0
• Molecular Formula: C₁₅H₂₀O₃
• Molecular Weight: 248.3175
• CID: 504471
• PubChem ID: 5281460

Cyclodeca[b]furan-2(3H)-one,3a,4,5,8,9,11a-hexahydro-4-hydroxy-6,10-dimethyl-3-methylene-,(3aR,4R,6E,10E,11aR)- Properties

Names and Identifiers

• Cyclodeca[b]furan-2(3H)-one,3a,4,5,8,9,11a-hexahydro-4-hydroxy-6,10-dimethyl-3-methylene-,(3aR,4R,6E,10E,11aR)-
• Eupatolide
• (3aR,4R,6E,10E,11aR)-3a,4,5,8,9,11a-Hexahydro-4-hydroxy-6,10-dimethyl-3-methylenecyclodeca[b]furan-2(3H)-one
• Q27106567
• (3aR,4R,6E,10E,11aR)-4-hydroxy-6,10-dimethyl-3-methylidene-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-2-one
• CS-0143901
• 6750-25-0
• CHEBI:4935
• (3aR,4R,11aR)-4-hydroxy-6,10-dimethyl-3-methylidene-2H,3H,3aH,4H,5H,8H,9H,11aH-cyclodeca[b]furan-2-one
• AKOS040761720
• SCHEMBL17147747
• (3aR,4R,6E,10E,11aR)-4-hydroxy-6,10-dimethyl-3-methylene-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-2(3H)-one
• DTXSID201318448
• CHEMBL485296
• HY-N8394
• eupatolid
• C09440
• NSC-152861
• (6Z,10E)-4-hydroxy-6,10-dimethyl-3-methylidene-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-2-one
• Cyclodeca[b]furan-2(3H)-one,4,5,8,9,11a-hexahydro-4-hydroxy-6,10-dimethyl-3-methylene-, [3aR-(3aR*,4R*,6E,10E,11aR*)]-
• NSC152861
• Germacra-1(10),11(13)-trien-12-oic acid, 6.alpha.,8-dihydroxy-, 12,6-lactone
• Euptatolide
• Cyclodeca(b)furan-2(3H)-one, 3a,4,5,8,9,11a-hexahydro-4-hydroxy-6,10-dimethyl-3-methylene-, (3aR-(3aR*,4R*,6E,10E,11aR*))-(9CI)
• (3aR,4R,6E,10E,11aR)-4-hydroxy-6,10-dimethyl-3-methylene-3a,4,5,8,9,11a-hexahydrocyclodeca(b)furan-2(3H)-one
• Germacra-1(10),4,11(13)-trien-12-oic acid, 6alpha,8-dihydroxy-, 12,6-lactone (8CI)
• (3aR,4R,6E,10E,11aR)-4-hydroxy-6,10-dimethyl-3-methylidene-3a,4,5,8,9,11a-hexahydrocyclodeca(b)furan-2-one

• InChIKey： PDEJECFRCJOMEN-OURLZOILSA-N
• Inchi： InChI=1S/C15H20O3/c1-9-5-4-6-10(2)8-13-14(12(16)7-9)11(3)15(17)18-13/h5,8,12-14,16H,3-4,6-7H2,1-2H3/b9-5+,10-8+/t12-,13-,14-/m1/s1
• SMILES： O=C(O[C@@]1([H])[C@@]2([H])[C@H](O)C/C(C)=C/CC/C(C)=C/1)C2=C

Computed Properties

• Exact Mass: 248.14100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 248.141
• Heavy Atom Count: 18
• Complexity: 431
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• LogP: 2.52160
• PSA: 46.53000
• Refractive Index: 1.538
• Boiling Point: 438.7°C at 760 mmHg
• Vapor Pressure: 0.0±2.4 mmHg at 25°C
• Flash Point: 186.7°C
• Color/Form: Powder
• Density: 1.11

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Gonzalezia hypargyrea
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Germacranolides and derivatives